ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-methoxy-3-methylphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H25NO3/c1-4-21-17(19)15-6-5-9-18(12-15)11-14-7-8-16(20-3)13(2)10-14/h7-8,10,15H,4-6,9,11-12H2,1-3H3
• InChI Key: YNKOWKCMEDWXBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC(=C(C=C2)OC)C
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate, also known as MMB-2201, is a synthetic cannabinoid that is commonly used in scientific research. This compound has gained popularity in recent years due to its potent effects on the cannabinoid receptors in the brain.

Scientific Research Applications

Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate is commonly used in scientific research to study the effects of synthetic cannabinoids on the cannabinoid receptors in the brain. This compound is often used as a reference standard in analytical testing and is used to develop new synthetic cannabinoids. This compound is also used to study the effects of synthetic cannabinoids on the endocannabinoid system and to determine the potential therapeutic benefits of these compounds.

Mechanism of Action

Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate acts as a potent agonist of the cannabinoid receptors in the brain. This compound binds to the CB1 and CB2 receptors and activates them, leading to a range of physiological and psychological effects. This compound has a high affinity for the CB1 receptor, which is primarily found in the brain and central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. This compound produces a range of effects on the body and mind, including euphoria, relaxation, altered perception, and increased appetite. This compound can also cause adverse effects such as anxiety, paranoia, and tachycardia.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and the effects of synthetic cannabinoids on the body. However, one limitation of using this compound is that it can be difficult to obtain and can be expensive compared to other synthetic cannabinoids.

Future Directions

There are several future directions for research on ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate. One area of interest is the potential therapeutic benefits of this compound, particularly in the treatment of pain and inflammation. Another area of research is the development of new synthetic cannabinoids based on the structure of this compound. Finally, there is a need for further research on the long-term effects of synthetic cannabinoids on the body and mind.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that is commonly used in scientific research. This compound has a potent effect on the cannabinoid receptors in the brain and produces a range of physiological and psychological effects. This compound is a useful tool for studying the endocannabinoid system and the effects of synthetic cannabinoids on the body. However, more research is needed to determine the potential therapeutic benefits of this compound and to develop new synthetic cannabinoids based on its structure.

Synthesis Methods

Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate is synthesized by reacting 1-(4-methoxy-3-methylbenzyl)piperidin-3-amine with ethyl chloroformate. This reaction produces this compound, which is then purified through various techniques such as column chromatography and recrystallization.